![molecular formula C12H18ClNO B1338885 4-Tert-butylphenacylamine hydrochloride CAS No. 33119-71-0](/img/structure/B1338885.png)
4-Tert-butylphenacylamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Tert-butylphenacylamine hydrochloride (4-TBPA-HCl) is a synthetic compound used in laboratory experiments for a variety of purposes. It is a white crystalline solid, soluble in water and insoluble in organic solvents. 4-TBPA-HCl has a molecular weight of 305.81 g/mol, and a melting point of 146-149°C. It is an amine-based compound, with a phenacyl group attached to a tert-butyl group.
Scientific Research Applications
Synthesis and Characterization
4-Tert-butylphenacylamine hydrochloride is involved in the synthesis of various compounds with potential applications in different fields. The compound plays a role in synthesizing novel non-symmetrical bifunctionally-substituted phthalonitriles and corresponding d-metal phthalocyaninates. These substances exhibit unique structures due to the presence of bulky tert-butyl substituent in combination with other functional groups. They have been applied in sensorics for smart materials production, as sensitizers, or part of molecular magnets. Their synthesis and the resulting structures, NMR, and IR spectra have been extensively studied and modeled (Vashurin et al., 2018).
Chemical Reactions
Reactions involving this compound and other compounds, like aminals, have been investigated, revealing complex reaction pathways and product formations. These studies provide insights into the chemistry of the compound and its reactivity with different chemical structures (Gazizov et al., 2006).
Material Science and Catalysis
In material science, the compound has been used to study the hydrogenation of tert-butylphenols over charcoal-supported rhodium catalysts in supercritical carbon dioxide solvent. This research provides valuable information on the chemical processes and catalysis involving this compound (Hiyoshi et al., 2007).
Environmental Science
From an environmental perspective, the compound has been part of studies focusing on gas-phase reaction products and yields of terpinolene with ozone and nitric oxide. This research is crucial for understanding the environmental implications and behavior of organic compounds in the atmosphere (Ham et al., 2015).
Future Directions
Properties
IUPAC Name |
2-amino-1-(4-tert-butylphenyl)ethanone;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO.ClH/c1-12(2,3)10-6-4-9(5-7-10)11(14)8-13;/h4-7H,8,13H2,1-3H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UELSSNHDPBUPHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10535010 |
Source
|
Record name | 2-Amino-1-(4-tert-butylphenyl)ethan-1-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10535010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33119-71-0 |
Source
|
Record name | 2-Amino-1-(4-tert-butylphenyl)ethan-1-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10535010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.